4-Hydroxybenzotrifluoride

• CAS No.: 402-45-9
• Product Name: 4-Hydroxybenzotrifluoride
• Molecular Formula: C7H5F3O
• Molecular Weight: 162.11 g/mol
• IUPAC Name: 4-(trifluoromethyl)phenol
• Standard InChI: InChI=1S/C7H5F3O/c8-7(9,10)5-1-3-6(11)4-2-5/h1-4,11H
• Standard InChIKey: BAYGVMXZJBFEMB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(F)(F)F)O
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)O
• Melting Point: 46.0 °C
• Description: 4-(trifluoromethyl)phenol is a member of the class of (trifluoromethyl)benzenes that is p-cresol in which the methyl group is perfluorinated. It is a metabolite of the drug fluoxetine. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a member of phenols and a member of (trifluoromethyl)benzenes. It derives from a (trifluoromethyl)benzene and a p-cresol.; Para-trifluoromethylphenol, also known as 4-hydroxybenzotrifluoride or a, a, a-trifluoro-p-cresol, belongs to the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups. Para-trifluoromethylphenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Para-trifluoromethylphenol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Para-trifluoromethylphenol can be biosynthesized from (trifluoromethyl)benzene and p-cresol.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 4-(Trifluoromethyl)phenol; α,α,α-Trifluoro-p-cresol; 4-(Trifluoromethyl)phenol; 4-Hydroxybenzotrifluoride; NSC 88303; p-Hydroxybenzotrifluoride; p-Trifluoromethylphenol; α,α,α-Trifluoro-4-cresol; α,α,α-Trifluoro-p-cresol
• PubChem Compound: 67874
• Last Modified: Nov 11 2021